Cas no 1056010-27-5 (2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic Acid)
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid is a halogenated cyclopropane derivative with a phenyl substituent, offering a unique structural motif for synthetic and medicinal chemistry applications. The presence of both bromo and fluoro groups enhances its utility as a versatile intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. The cyclopropane ring introduces steric constraint, which can be leveraged in drug design to modulate conformational stability and bioactivity. This compound’s carboxylic acid moiety further allows for derivatization into esters, amides, or other functional groups, making it valuable for scaffold diversification. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for advanced organic synthesis.
1056010-27-5 structure
Product Name:2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic Acid
CAS No:1056010-27-5
MF:C10H8BrFO2
MW:259.071725845337
MDL:MFCD12068280
CID:1156778
PubChem ID:43810308
Update Time:2025-06-06
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-bromo-2-fluorophenyl)cyclopropanecarboxylic Acid
- 2-(4-broMo-2-fluorophenyl)cyclopropanecarboxylicacid
- SCHEMBL4716381
- MFCD31559851
- 1056010-27-5
- EN300-1086740
- trans-2-(4-Bromo-2-fluorophenyl)cyclopropanecarboxylic Acid
- MFCD12068280
- SY310388
- CS-0291103
- UUEUTHYNOREMBL-UHFFFAOYSA-N
- (+)-2-(4-bromo-2-fluorophenyl)cyclopropanecarboxylic Acid
- rac-(1R,2R)-2-(4-bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid
- AKOS009997069
- PS-6922
- 2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid
- 2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic Acid
-
- MDL： MFCD12068280
- Inchi： 1S/C10H8BrFO2/c11-5-1-2-6(9(12)3-5)7-4-8(7)10(13)14/h1-3,7-8H,4H2,(H,13,14)
- InChI Key： UUEUTHYNOREMBL-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)F)C1CC1C(=O)O
Computed Properties
- Exact Mass: 257.96917g/mol
- Monoisotopic Mass: 257.96917g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB444576-250 mg |
2-(4-Bromo-2-fluorophenyl)cyclopropanecarboxylic acid; min. 95% |
1056010-27-5 | 250mg |
€396.00 | 2023-06-16 | ||
| Apollo Scientific | PC9302-250mg |
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid |
1056010-27-5 | 250mg |
£100.00 | 2023-09-02 | ||
| Apollo Scientific | PC9302-1g |
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid |
1056010-27-5 | 1g |
£700.00 | 2023-04-22 | ||
| TRC | B961568-10mg |
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic Acid |
1056010-27-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B961568-50mg |
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic Acid |
1056010-27-5 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | B961568-100mg |
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic Acid |
1056010-27-5 | 100mg |
$ 230.00 | 2022-06-06 | ||
| Key Organics Ltd | PS-6922-1MG |
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid |
1056010-27-5 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | PS-6922-5MG |
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid |
1056010-27-5 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | PS-6922-10MG |
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid |
1056010-27-5 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | PS-6922-20MG |
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid |
1056010-27-5 | >90% | 20mg |
￡76.00 | 2023-04-19 |
2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic Acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
1056010-27-5 (2-(4-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
